Cas no 26535-68-2 (Ethanol,2-[(1-methylheptyl)amino]-)

• Product Name: Ethanol,2-[(1-methylheptyl)amino]-
• CAS No: 26535-68-2
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 269443
• PubChem ID: 98354
• Update Time: 2025-04-26

Ethanol,2-[(1-methylheptyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(1-methylheptyl)amino]-
• 2-(octan-2-ylamino)ethanol
• (2-Hydroxy-aethyl)-(1-methyl-heptyl)-amin
• 2-(1-Methyl-heptylamino)-aethanol
• 2-(1-methyl-heptylamino)-ethanol
• 2-(2-Hydroxy-aethylamino)-octan
• AC1L403W
• AC1Q7D4D
• CTK4F8086
• Ethanol, 2-((1-methylheptyl)amino)-
• N-(1-methyl-heptyl)-ethanolamine
• N-(1-METHYLHEPTYL)ETHANOLAMINE
• N-2-Octylethanolamine
• NSC111949
• NSC 111949
• 2-((1-Methylheptyl)amino)ethanol
• 26535-68-2
• DTXSID00885359
• SCHEMBL10711540
• Ethanol, 2-[(1-methylheptyl)amino]-
• 2-[(1-Methylheptyl)amino]ethanol
• NSC-111949
• N-(1-methylheptyl)ethanolamine, AldrichCPR
• NS00050946
• EINECS 247-764-3
• BBA53568
• DS-007564
• FTBVOJZWVWWLFB-UHFFFAOYSA-N

• Inchi： 1S/C10H23NO/c1-3-4-5-6-7-10(2)11-8-9-12/h10-12H,3-9H2,1-2H3
• InChI Key： FTBVOJZWVWWLFB-UHFFFAOYSA-N
• SMILES： OCCNC(C)CCCCCC

Computed Properties

• Exact Mass: 173.17809
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 85.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26
• LogP: 2.31810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Ethanol,2-[(1-methylheptyl)amino]-

Ethanol, 2-[(1-methylheptyl)amino]- (CAS No. 26535-68-2): An Overview of Its Properties and Applications

Ethanol, 2-[(1-methylheptyl)amino]- (CAS No. 26535-68-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its amino functional group attached to a 1-methylheptyl chain, which imparts distinct properties that make it valuable for a range of applications.

The molecular formula of Ethanol, 2-[(1-methylheptyl)amino]- is C₁₀H₂₃NO, and its molecular weight is approximately 171.3 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its physical properties, such as boiling point and melting point, are influenced by the presence of the amino group and the 1-methylheptyl chain, which contribute to its overall stability and reactivity.

In the realm of pharmaceutical research, Ethanol, 2-[(1-methylheptyl)amino]- has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as an antimicrobial agent, particularly against drug-resistant strains of bacteria. The amino group in the molecule can interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This property makes it a candidate for the development of novel antibiotics.

Beyond its antimicrobial properties, Ethanol, 2-[(1-methylheptyl)amino]- has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This suggests that the compound could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In the field of materials science, Ethanol, 2-[(1-methylheptyl)amino]- has found applications as a surfactant and emulsifier. Its amphiphilic nature, characterized by the hydrophobic 1-methylheptyl chain and the hydrophilic amino group, makes it effective in stabilizing emulsions and improving the dispersibility of hydrophobic materials in aqueous solutions. This property is particularly useful in the formulation of cosmetics, personal care products, and industrial coatings.

The synthesis of Ethanol, 2-[(1-methylheptyl)amino]- typically involves multi-step processes that include the formation of the 1-methylheptyl chain and the introduction of the amino group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, researchers have developed catalytic methods that reduce waste generation and improve yield, making the production process more sustainable.

In addition to its practical applications, Ethanol, 2-[(1-methylheptyl)amino]- has also been studied for its environmental impact. Studies have shown that it biodegrades relatively quickly in natural environments, reducing concerns about long-term ecological effects. However, proper handling and disposal practices are still recommended to minimize any potential risks.

The safety profile of Ethanol, 2-[(1-methylheptyl)amino]- has been extensively evaluated. It is generally considered safe for use in industrial and laboratory settings when appropriate safety measures are followed. However, like many organic compounds, it can pose hazards if not handled correctly. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation.

In conclusion, Ethanol, 2-[(1-methylheptyl)amino]- (CAS No. 26535-68-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.